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Compound of Interest

Compound Name: Gpx4-IN-3

Cat. No.: B8201784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the in vitro

use of Gpx4-IN-3, a potent and selective inhibitor of Glutathione Peroxidase 4 (GPX4). By

inhibiting GPX4, Gpx4-IN-3 effectively induces ferroptosis, a form of iron-dependent

programmed cell death characterized by the accumulation of lipid peroxides. These protocols

are intended to guide researchers in utilizing Gpx4-IN-3 as a tool to study ferroptosis and to

explore its therapeutic potential in relevant disease models.

Introduction to Gpx4-IN-3
Gpx4-IN-3 is a small molecule inhibitor that directly targets GPX4, a crucial enzyme in the

cellular antioxidant defense system. GPX4 plays a vital role in detoxifying lipid hydroperoxides,

thereby protecting cells from the damaging effects of lipid peroxidation.[1] Inhibition of GPX4 by

Gpx4-IN-3 leads to an accumulation of lipid reactive oxygen species (ROS), ultimately

triggering ferroptotic cell death.

Quantitative Data Summary
The following tables summarize the in vitro efficacy of Gpx4-IN-3 in various cancer cell lines.

Table 1: Gpx4-IN-3 Inhibition of GPX4

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b8201784?utm_src=pdf-interest
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.cellsignal.com/products/52455/datasheet?images=1&protocol=0
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/product/b8201784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Concentration Percent Inhibition of GPX4

Gpx4-IN-3 1 µM 71.7%

Table 2: Gpx4-IN-3 IC50 Values in Cancer Cell Lines

Cell Line Cancer Type IC50 (µM)

4T1 Breast Cancer 0.78

MCF-7 Breast Cancer 6.9

HT1080 Fibrosarcoma 0.15

HT1080 (with Ferrostatin-1) Fibrosarcoma 4.73

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Gpx4-IN-3 and a general workflow

for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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